Cas no 1010835-79-6 (2-(tert-butyl)-4-iodo-1H-imidazole)

• Product Name: 2-(tert-butyl)-4-iodo-1H-imidazole
• CAS No: 1010835-79-6
• MF: C₇H₁₁IN₂
• MW: 250.080113649368
• CID: 4559140
• Update Time: 2025-11-01

2-(tert-butyl)-4-iodo-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butyl)-4-iodo-1H-imidazole

• Inchi： 1S/C7H11IN2/c1-7(2,3)6-9-4-5(8)10-6/h4H,1-3H3,(H,9,10)
• InChI Key： ITJOIFLXXGBTMU-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)NC(I)=CN=1

Computed Properties

• Exact Mass: 249.9967g/mol
• Monoisotopic Mass: 249.9967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 250.08g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 2-(tert-butyl)-4-iodo-1H-imidazole

Comprehensive Overview of 2-(tert-butyl)-4-iodo-1H-imidazole (CAS No. 1010835-79-6): Properties, Applications, and Industry Insights

2-(tert-butyl)-4-iodo-1H-imidazole (CAS No. 1010835-79-6) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a tert-butyl group and an iodo substituent on the imidazole ring, making it a valuable intermediate for synthesizing complex molecules. Researchers and manufacturers frequently search for high-purity 2-(tert-butyl)-4-iodo-1H-imidazole to support drug discovery and material science projects.

The growing demand for heterocyclic compounds like 2-(tert-butyl)-4-iodo-1H-imidazole aligns with trends in targeted drug development and green chemistry. As sustainability becomes a priority, synthetic routes for this compound are being optimized to reduce waste and energy consumption. Common queries include "synthesis of 2-(tert-butyl)-4-iodo-1H-imidazole" and "CAS 1010835-79-6 suppliers," reflecting its niche yet critical role in R&D pipelines.

From a molecular perspective, the iodo functional group in 2-(tert-butyl)-4-iodo-1H-imidazole enables cross-coupling reactions, such as Sonogashira or Suzuki-Miyaura couplings, which are pivotal in creating biologically active compounds. Its tert-butyl moiety enhances steric stability, a feature often exploited in catalysis and ligand design. These attributes make it a recurring subject in patents related to kinase inhibitors and antimicrobial agents.

Analytical data for CAS 1010835-79-6 typically includes NMR spectra, HPLC purity, and melting point verification. Laboratories emphasize batch-to-batch consistency, especially when the compound is used in high-throughput screening. Recent publications highlight its utility in proteomics and chemical biology, addressing questions like "how to characterize 2-(tert-butyl)-4-iodo-1H-imidazole" and "stability under storage conditions."

In the context of market dynamics, the pricing of 2-(tert-butyl)-4-iodo-1H-imidazole fluctuates based on iodine availability and custom synthesis demand. Suppliers often provide gram-to-kilogram scale options, catering to both academic and industrial clients. Regulatory compliance, such as REACH certification, is another frequently searched topic, ensuring safe handling and international shipping.

Future applications of 2-(tert-butyl)-4-iodo-1H-imidazole may expand into electronic materials and photocatalysis, given the versatility of imidazole-based scaffolds. Innovations in flow chemistry could further streamline its production, addressing the industry’s need for scalable synthetic methods. As research progresses, this compound is poised to remain a keystone building block in modern organic chemistry.